2-PHENYL-1.3-DIOXOLANE-4-METHANOL
2-PHENYL-1.3-DIOXOLANE-4-METHANOL
2-Phenyl-1, 3-dioxolane-4-methanol, also known as 1, 2-benzylideneglycerol or 2-phenyl-m-dioxan-5-ol, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. 2-Phenyl-1, 3-dioxolane-4-methanol is soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, 2-phenyl-1, 3-dioxolane-4-methanol is primarily located in the cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
1708-39-0
VCID:
VC0155213
InChI:
InChI=1S/C10H12O3/c11-6-9-7-12-10(13-9)8-4-2-1-3-5-8/h1-5,9-11H,6-7H2
SMILES:
C1C(OC(O1)C2=CC=CC=C2)CO
Molecular Formula:
C10H12O3
Molecular Weight:
180.2 g/mol
2-PHENYL-1.3-DIOXOLANE-4-METHANOL
CAS No.: 1708-39-0
Main Products
VCID: VC0155213
Molecular Formula: C10H12O3
Molecular Weight: 180.2 g/mol
| CAS No. | 1708-39-0 |
|---|---|
| Product Name | 2-PHENYL-1.3-DIOXOLANE-4-METHANOL |
| Molecular Formula | C10H12O3 |
| Molecular Weight | 180.2 g/mol |
| IUPAC Name | (2-phenyl-1,3-dioxolan-4-yl)methanol |
| Standard InChI | InChI=1S/C10H12O3/c11-6-9-7-12-10(13-9)8-4-2-1-3-5-8/h1-5,9-11H,6-7H2 |
| Standard InChIKey | AUDDNHGBAJNKEH-UHFFFAOYSA-N |
| SMILES | C1C(OC(O1)C2=CC=CC=C2)CO |
| Canonical SMILES | C1C(OC(O1)C2=CC=CC=C2)CO |
| Description | 2-Phenyl-1, 3-dioxolane-4-methanol, also known as 1, 2-benzylideneglycerol or 2-phenyl-m-dioxan-5-ol, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. 2-Phenyl-1, 3-dioxolane-4-methanol is soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, 2-phenyl-1, 3-dioxolane-4-methanol is primarily located in the cytoplasm. |
| PubChem Compound | 15572 |
| Last Modified | Nov 11 2021 |
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